![molecular formula C23H21FN4O2S B2676697 3-(4-fluorophenyl)-2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one CAS No. 536710-64-2](/img/structure/B2676697.png)
3-(4-fluorophenyl)-2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one
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Description
3-(4-fluorophenyl)-2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one is a useful research compound. Its molecular formula is C23H21FN4O2S and its molecular weight is 436.51. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Molecular Docking Studies
One study focused on the crystal structure and Hirshfeld surface analysis of pyridine derivatives, including molecular docking studies on potential inhibitors of Nicotinamidephosphoribosyltransferase (NAMPT). These compounds, with central piperidine and pyrrole rings, were optimized using density functional theory (DFT) calculations and showed potential in increasing sensitivity to apoptosis in NAMPT-expressing cells (M. Venkateshan et al., 2019).
Dopamine and Serotonin Antagonism
Another study synthesized a series of 1-(4-fluorophenyl)-1H-indoles with substitutions at the 3-position, demonstrating potent dopamine D-2 and serotonin 5-HT2 receptor affinity. These compounds, particularly the piperidyl substituted indoles, were found to be noncataleptogenic, suggesting their potential as atypical neuroleptics (J. Perregaard et al., 1992).
Transparent Aromatic Polyimides
Research into transparent polyimides derived from thiophenyl-substituted benzidines, including compounds with high refractive indices and small birefringences, highlights the material science application of such chemicals. These studies contribute to the development of materials with good thermomechanical stabilities (P. Tapaswi et al., 2015).
Antimycobacterial Activity
A stereoselective synthesis of spiro-piperidin-4-ones showed significant in vitro and in vivo activity against Mycobacterium tuberculosis, indicating the therapeutic potential of these compounds in treating tuberculosis (R. Kumar et al., 2008).
Antimicrobial Activities
Synthesis of new 1,2,4-triazoles from isonicotinic acid hydrazide, further emphasizing the antimicrobial applications of such compounds. These studies showcase the broad spectrum of antimicrobial activities against pathogenic bacteria and fungi (Hacer Bayrak et al., 2009).
Properties
IUPAC Name |
3-(4-fluorophenyl)-2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21FN4O2S/c24-15-8-10-16(11-9-15)28-22(30)21-20(17-6-2-3-7-18(17)25-21)26-23(28)31-14-19(29)27-12-4-1-5-13-27/h2-3,6-11,25H,1,4-5,12-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JREJMVVGKSAZNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)F)NC5=CC=CC=C53 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.